Cas no 1268335-32-5 (2,1-Benzoxaborole-7-acetic acid, 1,3-dihydro-1-hydroxy-)

• Product Name: 2,1-Benzoxaborole-7-acetic acid, 1,3-dihydro-1-hydroxy-
• CAS No: 1268335-32-5
• MF: C₉H₉BO₄
• MW: 191.976362943649
• CID: 6365948
• PubChem ID: 58403957
• Update Time: 2026-03-11

2,1-Benzoxaborole-7-acetic acid, 1,3-dihydro-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzoxaborole-7-acetic acid, 1,3-dihydro-1-hydroxy-
• 2-(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-7-yl)acetic acid
• 2-(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)acetic acid
• EN300-6729247
• SCHEMBL2297223
• 2-(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-7-yl)aceticacid
• 1268335-32-5
• G70879
• 1,3-Dihydro-1-hydroxy-2,1-benzoxaborole-7-acetic acid
• DB-180479
• 2-(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-7-yl)aceticacid
• 2-(1-hydroxy-3H-2,1-benzoxaborol-7-yl)acetic acid
• (1-hydroxy-3H-2,1-benzoxaborol-7-yl)acetic acid

• Inchi： 1S/C9H9BO4/c11-8(12)4-6-2-1-3-7-5-14-10(13)9(6)7/h1-3,13H,4-5H2,(H,11,12)
• InChI Key： GBGBSYWSOCTLKI-UHFFFAOYSA-N
• SMILES： B1(O)C2=C(CC(O)=O)C=CC=C2CO1

Computed Properties

• Exact Mass: 192.0593889g/mol
• Monoisotopic Mass: 192.0593889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 397.1±52.0 °C(Predicted)
• pka: 4.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 2,1-Benzoxaborole-7-acetic acid, 1,3-dihydro-1-hydroxy-

Recent Advances in the Study of 2,1-Benzoxaborole-7-acetic acid, 1,3-dihydro-1-hydroxy- (CAS: 1268335-32-5)

The compound 2,1-Benzoxaborole-7-acetic acid, 1,3-dihydro-1-hydroxy- (CAS: 1268335-32-5) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This benzoxaborole derivative exhibits unique chemical properties that make it a promising candidate for therapeutic interventions, particularly in the fields of infectious diseases and inflammation. The following sections provide an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2,1-Benzoxaborole-7-acetic acid, 1,3-dihydro-1-hydroxy-. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. The compound's unique structure, featuring a boron-containing heterocycle, has been shown to interact with specific biological targets, such as enzymes involved in microbial pathogenesis and inflammatory pathways. These interactions underscore its potential as a versatile pharmacophore.

One of the most notable findings in recent research is the compound's efficacy against a range of microbial pathogens. In vitro and in vivo studies have demonstrated that 2,1-Benzoxaborole-7-acetic acid, 1,3-dihydro-1-hydroxy- exhibits potent antibacterial and antifungal activity. For instance, it has shown promising results against drug-resistant strains of bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. These findings highlight its potential as a new class of antimicrobial agents, particularly in the face of rising antibiotic resistance.

In addition to its antimicrobial properties, the compound has also been investigated for its anti-inflammatory effects. Studies have revealed that it can modulate key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation in various disease models. This dual functionality—antimicrobial and anti-inflammatory—positions 2,1-Benzoxaborole-7-acetic acid, 1,3-dihydro-1-hydroxy- as a multifunctional therapeutic agent with broad applicability.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. However, the growing body of evidence supporting its therapeutic potential makes it a compelling candidate for future drug development efforts. Researchers are optimistic that with continued investigation, 2,1-Benzoxaborole-7-acetic acid, 1,3-dihydro-1-hydroxy- could pave the way for new treatments in infectious diseases and inflammatory conditions.

In conclusion, the latest research on 2,1-Benzoxaborole-7-acetic acid, 1,3-dihydro-1-hydroxy- (CAS: 1268335-32-5) underscores its potential as a versatile and effective therapeutic agent. Its unique chemical properties, combined with its demonstrated biological activities, make it a valuable subject of study in the field of medicinal chemistry. As research progresses, this compound may offer new solutions to some of the most pressing challenges in healthcare today.